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Compound of Interest

Compound Name: Neodecanoyl chloride

Cat. No.: B1347055

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for Neodecanoyl chloride (CAS No: 40292-82-8), compiled from publicly available
Safety Data Sheets (SDS). It is intended for professionals in research and development who
handle this chemical.

Chemical Identification and Properties

Neodecanoyl chloride, also known as NDCL or 7,7-dimethyloctanoyl chloride, is a versatile
acyl chloride used as a reagent and intermediate in the synthesis of pharmaceuticals,
agrochemicals, and specialty polymers.[1][2][3] Its high reactivity necessitates strict adherence
to safety protocols.

Physical and Chemical Properties

The physical and chemical properties of Neodecanoyl chloride are summarized below. Note
that some discrepancies exist across different suppliers for values such as boiling point and
flash point; the range of reported values is provided.
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Property Value Source(s)
CAS Number 40292-82-8 [LI[2][41[5016]107118]
Molecular Formula C10H19CIO (1121141051611 71I8]
Molecular Weight 190.71 g/mol [1112][4]15118]
Clear, colorless to slightly
Appearance yellowish liquid with a pungent [21[31[71[9]
odor
Boiling Point 209-217.3 °C at 760 mmHg [L][7][10][11]
Melting Point -75°C [4][11]
Density 0.943 - 0.99 g/cm?3 at 20°C [LI[21[ 71101 1][12]
Flash Point 69.1 - 86 °C (Closed Cup) [L][71[10][11]
Vapor Pressure 0.134 mmHg at 25°C [1]
Reacts with and decomposes
in water. Soluble in common
Solubility [2][71[12]

organic solvents (e.qg.,

acetone, toluene, THF).

Hazard Identification and Classification

Neodecanoyl chloride is classified as a hazardous substance under the Globally Harmonized

System (GHS). The primary hazards are acute toxicity upon inhalation, severe skin corrosion,

and eye damage.[4][5]
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

) ] o H314: Causes severe skin
Skin Corrosion/Irritation Sub-category 1B

burns and eye damage
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) H290: May be corrosive to

Corrosive to Metals Category 1

metals

Signal Word:Danger[4][5]
GHS Pictograms:

o lwualt text

o alt text

Toxicological Information

The primary toxicological concern is acute toxicity via the inhalation route. It is also corrosive
and can cause severe, irreversible damage to skin and eyes upon contact.[4][5][7]

Endpoint Species Value Source(s)

LDso (Oral) Rat 2180 mg/kg [7]

Experimental Protocols

Detailed experimental methodologies for the toxicological data cited (e.g., the specific protocol
for the rat oral LDso study) are not provided within publicly available Safety Data Sheets. These
studies are typically performed according to established OECD or EPA guidelines, but the
source documents do not specify the exact protocols used.

Emergency Procedures and First Aid
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Immediate action is critical in the event of exposure. The following diagrams outline the
workflows for first aid and accidental release scenarios.

First Aid Workflow

Immediate Action (GET MEDICAL HELP IMMEDIATELY for all exposures)
Route of Exposure
Rinse mouth with water.
p-| DO NOT induce vomiting.
Ingestion
Rinse cautiously with water for at least 15 minutes.
Eye Contact > Remove contact Iensc_as, if pre_sent and easy to do.
Continue rinsing.
Skin Contact Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water.
Inhalation = Move victim to fresh air.
If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Click to download full resolution via product page

Caption: First aid response workflow for Neodecanoyl chloride exposure.[4][7][13][14]

Accidental Release Workflow
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Spill Detected

Evacuate personnel to safe areas.
Ensure adequate ventilation.

:

Remove all sources of ignition.
Use non-sparking tools.

:

Wear full PPE:
Self-contained breathing apparatus (SCBA),
chemical resistant gloves, splash goggles,
and protective clothing.

y

Prevent further leakage.
Do not let chemical enter drains.

:

Contain and collect spillage with
on-combustible absorbent material
(e.g., sand, earth, vermiculite).

:

Collect in suitable, closed containers
for disposal according to regulations.

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.[4][6][13]
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Handling, Storage, and Personal Protection

Proper handling and storage procedures are essential to minimize risk.

Safe Handling and PPE

Personnel must be trained on the specific hazards of Neodecanoyl chloride. All handling
should occur in a controlled environment with appropriate engineering controls and personal

protective equipment (PPE).

Task: Handling Neodecanoy! Chloride

Engineering &Administwols Personal Protectlveiqépment (PPE)

Handle only in a well-ventilated area Respiratory Protection:
yin Wear a NIOSH/MSHA approved respirator
or chemical fume hood. . .
if exposure limits are exceeded.

Avoid contact with skin, eyes, and clothing. Lo
Do not breathe vapors or mist Eye/Face Protection:
; Tightly fitting safety goggles and face shield.

Wash hands thoroughly after handling.
Hand Protection:

Wear suitable chemical-resistant gloves.

Body Protection:
Wear protective clothing to prevent skin exposure.

Click to download full resolution via product page

Caption: Required controls and PPE for handling Neodecanoyl chloride.[4][6][7][13]
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Storage Requirements
o Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials.

[4116]1[7]

o Containers: Keep containers tightly closed and store in the original container, which should
be corrosion-resistant.[4][6][13]

e Security: Store in a locked-up, designated corrosives area.[4][13]

o Incompatibilities: Avoid contact with water, strong bases, alcohols, and amines.[13] Reacts
with water to yield hydrochloric acid and neodecanoic acid.[7]

Fire-Fighting and Disposal

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[4]
[13] Do not use a direct water jet, as the substance reacts with water.

o Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous vapors and decomposition
products like hydrogen chloride gas and phosgene.[4][13]

o Disposal: Waste is classified as hazardous.[15] Dispose of contents and container to an
approved waste disposal plant in accordance with local, regional, and national regulations.[4]
[15] Do not allow the product to enter drains or waterways.[4][6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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